Cas no 83542-69-2 (Propyl paraben calcium salt)

• Product Name: Propyl paraben calcium salt
• CAS No: 83542-69-2
• MF: C₂₀H₂₂CaO₆
• MW: 398.463085651398
• CID: 708984
• Update Time: 2023-11-18

Propyl paraben calcium salt Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-hydroxy-, propyl ester, calcium salt (2:1)
• Propyl paraben calcium salt
• Propylparaben calcium
• 5120ZH21JA
• Benzoic acid, 4-hydroxy-, propyl ester, calcium salt
• Calcium propyl paraben
• Q27260847
• CID 86278221

• Inchi： 1S/2C10H12O3.Ca/c2*1-2-7-13-10(12)8-3-5-9(11)6-4-8;/h2*3-6,11H,2,7H2,1H3;/q;;+2/p-2
• InChI Key： WOCSLYGVQTVYAB-UHFFFAOYSA-L
• SMILES： [Ca+2].O(C(C1C=CC(=CC=1)[O-])=O)CCC.O(C(C1C=CC(=CC=1)[O-])=O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 160
• Topological Polar Surface Area: 98.7